BENGHE Foundational & Exploratory

Check Availability & Pricing
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Compound of Interest

Compound Name: 3,4-Difluoro-5-nitrobenzoic acid

Cat. No.: B1418034

1.1 Introduction and CAS Number

3,4-Difluoro-5-nitrobenzoic acid is a substituted aromatic carboxylic acid. Its structural
features—two adjacent fluorine atoms and a nitro group positioned meta to the carboxyl
function—make it a highly versatile building block in organic synthesis. The fluorine atoms
significantly modulate the electronic properties of the benzene ring, enhancing its reactivity and
often imparting desirable pharmacokinetic properties in downstream pharmaceutical
compounds. The nitro group provides a reactive handle for a variety of chemical
transformations, most notably reduction to an amine.

The Chemical Abstracts Service (CAS) has assigned the number 1121583-51-4 to this
compound.[1][2]

1.2 Chemical Structure

The structure consists of a benzoic acid core substituted with two fluorine atoms at the 3 and 4
positions and a nitro group at the 5 position.

Caption: Chemical structure of 3,4-Difluoro-5-nitrobenzoic acid.
1.3 Physicochemical Properties

The properties of this compound are summarized below. These data are critical for determining
appropriate solvents, reaction temperatures, and storage conditions.
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Property Value Source
CAS Number 1121583-51-4 [1]12]
Molecular Formula C7H3F2NOa4 [1]
Molar Mass 203.10 g/mol [1]
Appearance Typically a solid powder [3]

N Room Temperature, in a dry,
Storage Condition , [1][4]
well-ventilated place

Section 2: Synthesis and Mechanistic
Considerations

The synthesis of substituted nitrobenzoic acids typically relies on electrophilic aromatic
substitution, specifically nitration. The choice of starting material and reaction conditions is
paramount to achieving the desired regioselectivity and yield.

2.1 Generalized Synthesis Workflow

A plausible and widely practiced approach for synthesizing compounds of this class involves
the direct nitration of a difluorobenzoic acid precursor. The electron-withdrawing nature of the
fluorine atoms and the carboxylic acid group directs the incoming nitro group.
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Synthesis Workflow
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Caption: Generalized workflow for the synthesis of 3,4-Difluoro-5-nitrobenzoic acid.
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2.2 Detailed Experimental Protocol (Exemplary)

This protocol is based on established methods for the nitration of analogous fluorinated
benzoic acids.[5][6]

Objective: To synthesize 3,4-Difluoro-5-nitrobenzoic acid via nitration of 3,4-difluorobenzoic
acid.

Materials:

 3,4-Difluorobenzoic acid

o Concentrated Sulfuric Acid (98%)

e Fuming Nitric Acid (>90%)

e Ice

e Deionized Water

o Appropriate organic solvent for recrystallization (e.g., ethanol/water mixture)
Procedure:

o Reaction Setup: In a flask equipped with a magnetic stirrer and placed in an ice bath, slowly
add 3,4-difluorobenzoic acid to a pre-chilled volume of concentrated sulfuric acid. Stir until
the solid is fully suspended or dissolved. Maintain the temperature at 0-5 °C.

« Nitration: Add fuming nitric acid dropwise to the stirred suspension over a period of 30-60
minutes. The slow addition is crucial to control the exothermic reaction and prevent the
formation of byproducts.

o Reaction Progression: After the addition is complete, allow the mixture to stir at 0-5 °C for
one hour. Subsequently, let the reaction warm to room temperature and continue stirring for
several hours (e.g., 12-16 hours) to ensure completion.[6]

o Workup: Carefully pour the reaction mixture onto a generous amount of crushed ice. This
guenching step precipitates the solid product while diluting the strong acids.
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« |solation: Collect the precipitated solid by vacuum filtration. Wash the filter cake thoroughly
with cold deionized water to remove residual acid.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system to yield the final, high-purity 3,4-Difluoro-5-nitrobenzoic acid.

» Characterization: Confirm the identity and purity of the final product using standard analytical
techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry.

2.3 Causality and Experimental Rationale

e Choice of Acids: Concentrated sulfuric acid acts as both a solvent and a catalyst. It
protonates nitric acid to form the highly electrophilic nitronium ion (NO2z%), which is the active
nitrating agent.[7]

o Temperature Control: The nitration of aromatic rings is a highly exothermic process.
Maintaining a low initial temperature (0-5 °C) is critical to prevent over-nitration and the
decomposition of the reagents, thereby ensuring higher yield and purity of the desired
product.[6]

Section 3: Applications in Research and Drug
Development

Substituted nitrobenzoic acids are foundational intermediates in the chemical and
pharmaceutical industries.[8] The unique substitution pattern of 3,4-Difluoro-5-nitrobenzoic
acid makes it a valuable precursor for complex molecular targets.

o Pharmaceutical Synthesis: The primary application lies in its use as a building block for
Active Pharmaceutical Ingredients (APIs).[9] The nitro group can be readily reduced to an
amine, which then serves as a key nucleophile or a site for further derivatization in the
synthesis of complex heterocyclic systems. Fluorine atoms are known to enhance metabolic
stability, binding affinity, and lipophilicity, making this intermediate particularly attractive for
developing kinase inhibitors, antibiotics, and other therapeutic agents.[10][11]

e Agrochemicals: Similar to pharmaceuticals, the structural motifs derived from this compound
can be used to create new herbicides, pesticides, and fungicides with improved efficacy.[10]
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e Materials Science: The electronic properties imparted by the fluoro- and nitro-substituents
make it a candidate for incorporation into specialty polymers, dyes, and materials for
electronic applications like OLEDs.[8][11]

Section 4: Safety, Handling, and Storage

Working with nitrated aromatic compounds requires strict adherence to safety protocols. The
following information is synthesized from safety data sheets of structurally similar chemicals.[4]
[12][13][14]

4.1 Hazard Identification

e May be harmful if swallowed, inhaled, or in contact with skin.

o Causes skin and serious eye irritation.

» Nitroaromatic compounds should be handled as potentially hazardous.

4.2 Recommended Handling and Personal Protective Equipment (PPE)

Ventilation: Always handle in a well-ventilated area, preferably within a chemical fume hood.
[4][12]

Eye/Face Protection: Wear tightly fitting chemical safety goggles or a face shield.[4]

Skin Protection: Wear impervious, chemical-resistant gloves and a lab coat. Change gloves
immediately if contamination occurs.[12]

General Hygiene: Avoid formation of dust. Do not eat, drink, or smoke in the work area.
Wash hands thoroughly after handling.

4.3 Storage
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][12]
» Keep away from incompatible materials such as strong oxidizing agents and bases.

4.4 First-Aid Measures
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« Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[12]

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing.[12]

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do. Seek immediate medical attention.[12]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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